An In-depth Technical Guide to the Interstellar Discovery of the Thioformyl Radical (HCS)
An In-depth Technical Guide to the Interstellar Discovery of the Thioformyl Radical (HCS)
This technical guide provides a comprehensive overview of the initial detection of the thioformyl radical (HCS) in the interstellar medium (ISM). The discovery has provided crucial insights into the complex chemistry of sulfur in cold, dense molecular clouds. This document is intended for researchers, scientists, and professionals in the fields of astrophysics, astrochemistry, and drug development who are interested in the fundamental molecules that constitute our universe.
Introduction
The chemistry of sulfur in interstellar clouds has long been a subject of intense study. While a variety of sulfur-bearing molecules have been identified, they only account for a small fraction of the cosmic abundance of sulfur, leading to the "missing sulfur problem."[1][2] The discovery of new sulfur-containing species is therefore critical to completing our understanding of interstellar chemistry. In 2018, the thioformyl radical (HCS) and its metastable isomer, HSC, were detected for the first time in the dense molecular cloud L483.[1][2][3][4][5][6] This detection has placed important constraints on chemical models of sulfur in dark clouds and highlighted significant differences compared to its oxygen analogue, the formyl radical (HCO).[1][2][3]
Observational Data
The initial detection of HCS was made through observations of its rotational transitions. The following tables summarize the key quantitative data from these observations.
Table 1: Observed Line Parameters of HCS and HSC in L483 [1]
| Species | Transition | Frequency (MHz) | Eu (K) | Aul (s-1) | gu | VLSR (km s-1) | Δv (km s-1) | ∫ TA* dv (mK km s-1) |
| HCS | 20,2 – 10,1 J = 5/2 – 3/2 F = 3 – 2 | 80553.516 | 5.8 | 4.50 × 10-7 | 7 | +5.43(3) | 0.61(5) | 10.5(9) |
| HCS | 20,2 – 10,1 J = 5/2 – 3/2 F = 2 – 1 | 80565.596 | 5.8 | 4.34 × 10-7 | 5 | +5.33(5) | 0.77(12) | 10.4(12) |
| HCS | 20,2 – 10,1 J = 3/2 – 1/2 F = 2 – 1 | 80596.409 | 5.8 | 3.41 × 10-7 | 5 | +5.56(6) | 0.88(12) | 9.0(11) |
| HCS | 20,2 – 10,1 J = 3/2 – 1/2 F = 1 – 0 | 80611.994 | 5.8 | 2.51 × 10-7 | 3 | +5.32(10) | 0.70(20) | 3.5(11) |
| HCS | 20,2 – 10,1 J = 3/2 – 1/2 F = 1 – 1 | 80618.820 | 5.8 | 1.79 × 10-7 | 3 | +5.67(7) | 0.36(23) | 2.4(10) |
| HSC | 20,2 – 10,1 J = 5/2 – 3/2 F = 2 – 1 | 81192.825 | 5.8 | 1.55 × 10-5 | 5 | – | – | – |
| HSC | 20,2 – 10,1 J = 3/2 – 1/2 F = 2 – 1 | 81194.075 | 5.9 | 1.16 × 10-5 | 5 | +5.39(8) | 0.65(15) | 4.5(11) |
| HSC | 20,2 – 10,1 J = 5/2 – 3/2 F = 3 – 2 | 81199.988 | 5.9 | 1.55 × 10-5 | 7 | +5.42(5) | 0.43(9) | 4.0(8) |
Table 2: Column Densities and Fractional Abundances in L483 [1][4]
| Species | Beam-Averaged Column Density (cm-2) | Fractional Abundance relative to H2 |
| HCS | 7 × 1012 | 2 × 10-10 |
| HSC | 1.8 × 1011 | 6 × 10-12 |
| H2CS | (1.0 – 2.1) × 1013 | - |
Experimental Protocols
The detection of HCS was achieved through a meticulous observational campaign. The following outlines the key experimental methodologies employed.
3.1. Observational Setup
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Telescope: The IRAM 30m telescope was utilized for the observations.[1][2]
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Receiver: The EMIR E090 receiver was operated in single sideband mode with image rejections greater than 10 dB.[1][2]
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Backend: A Fast Fourier Transform Spectrometer (FTS) was used in its narrow mode, providing a bandwidth of 1.8 GHz and a spectral resolution of 50 kHz. This resolution corresponds to velocity resolutions of 0.19-0.13 km s⁻¹ in the 80-116 GHz frequency range.[1][2]
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Observing Technique: The frequency-switching technique was employed with a frequency throw of 7.2 MHz.[1][2]
3.2. Target Source and Observing Sessions
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Source: The observations were centered on the dense core of the molecular cloud L483, at the coordinates α(J2000.0) = 18h 17m 29.8s, δ(J2000.0) = -04° 39' 38".[1][2]
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Observing Periods: The observations for HCS and HSC around 81 GHz were conducted in two sessions: November 2016 and December 2017. Observations for H₂CS were carried out in May 2017.[1]
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Weather Conditions: The weather conditions were favorable during the observing runs, with precipitable water vapor ranging from 1.5 to 5.8 mm, resulting in system temperatures of 75-112 K.[1]
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Integration Time: The on-source integration times for the HCS and HSC observations were 5.05 hours in November 2016 and 4.12 hours in December 2017.[1]
3.3. Data Calibration and Analysis
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Intensity Calibration: The intensity scale was calibrated using two absorbers at different temperatures and the atmospheric transmission model ATM. Intensities are expressed in terms of antenna temperature (TA), corrected for atmospheric absorption and antenna losses. The uncertainty in TA is estimated to be around 10%.[1][2]
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Pointing and Focus: The telescope's focus was checked on planets at the beginning of each session. Pointing was regularly checked on the nearby radio source 1741–038, with typical pointing errors of 2-3 arcseconds.[1]
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Data Reduction: The data from both observing sessions and both horizontal and vertical polarizations were averaged to produce a highly sensitive spectrum with an rms noise level of approximately 1.5 mK per 50 kHz channel.[1][3]
Visualizations
The following diagrams illustrate the observational workflow for the discovery of HCS and the key chemical pathways involved in its formation.
Discussion of Chemical Pathways
The detection of HCS and the determination of its abundance, particularly the H₂CS/HCS ratio of approximately unity, provide stringent tests for chemical models of sulfur in dark clouds.[1][2][3] The main gas-phase reactions proposed to lead to the formation of HCS are:[1][2]
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S + CH₂ → HCS + H : This reaction is analogous to the O + CH₂ reaction thought to form HCO. Further theoretical studies are needed to determine its efficiency.[1][2]
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H₂CS⁺ + e⁻ → HCS + H : This dissociative recombination reaction is a plausible route to HCS.[1][2]
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H₃CS⁺ + e⁻ → HCS + H + H : This is considered a likely pathway to HCS, and the similar abundances of H₂CS and HCS suggest a common origin, with the dissociative recombination of H₃CS⁺ being a potential source for both.[1][2]
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C + H₂S → HCS + H : This reaction has been studied experimentally and theoretically and represents an interesting route for the formation of both HCS and its isomer HSC.[1][2]
Current chemical models do not fully reproduce the observed abundance of HCS or the H₂CS/HCS ratio, indicating that a revision of the chemistry of sulfur in these environments is necessary.[1][2][3]
Conclusion
The first interstellar detection of the thioformyl radical (HCS) and its metastable isomer HSC in the molecular cloud L483 marks a significant advancement in our understanding of sulfur chemistry in space. The quantitative data and detailed experimental protocols presented here provide a solid foundation for future research. The observed abundances challenge current chemical models and highlight the need for further investigation into the formation and destruction pathways of sulfur-bearing molecules. This discovery opens new avenues for exploring the rich and complex chemistry of the interstellar medium.
References
- 1. Detection of interstellar HCS and its metastable isomer HSC: new pieces in the puzzle of sulfur chemistry - PMC [pmc.ncbi.nlm.nih.gov]
- 2. aanda.org [aanda.org]
- 3. Detection of interstellar HCS and its metastable isomer HSC: new pieces in the puzzle of sulfur chemistry | Astronomy & Astrophysics (A&A) [aanda.org]
- 4. Detection of interstellar HCS and its metastable isomer HSC: new pieces in the puzzle of sulfur chemistry | Astronomy & Astrophysics (A&A) [aanda.org]
- 5. astrochymist.org [astrochymist.org]
- 6. arxiv.org [arxiv.org]
